3-Methoxypicolinonitrile

• IUPAC Name: 3-methoxypyridine-2-carbonitrile
• InChI: InChI=1S/C7H6N2O/c1-10-7-3-2-4-9-6(7)5-8/h2-4H,1H3
• InChI Key: BEETZOYEGNNBAS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(N=CC=C1)C#N
• Molecular Formula: C7H6N2O
• DSSTOX Substance ID: DTXSID80462546
• Molecular Weight: 134.14 g/mol
• CAS RN: 24059-89-0

Description

3-Methoxypicolinonitrile is an organic compound with the linear formula C7H6N2O. It has a molecular weight of 134.14. It is used in scientific research and industry.

Molecular Structure Analysis

The IUPAC name for 3-Methoxypicolinonitrile is 3-methoxy-2-pyridinecarbonitrile. The InChI code is 1S/C7H6N2O/c1-10-7-3-2-4-9-6(7)5-8/h2-4H,1H3. The InChI key is BEETZOYEGNNBAS-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

3-Methoxypicolinonitrile is a solid at room temperature. It has a boiling point of 289.8°C at 760 mmHg.

Scientific Research Applications

Material Science and Herbicide Delivery

Methoxy modification in materials science represents a significant area of research, particularly in the development of novel carriers for substances like herbicides. One study highlighted the use of methoxy-modified kaolinite as a novel carrier for the herbicide amitrole. The methoxy modification increased the interlayer space of kaolinite, allowing for higher loading content of amitrole, thus demonstrating a potential application in slow-release herbicide formulations. This research emphasizes the methoxy group's role in enhancing the material properties of kaolinite for agricultural applications (Tan et al., 2015).

Dye-Sensitized Solar Cells

In the field of renewable energy, the modification of molecules with methoxy groups has been investigated to improve the efficiency of dye-sensitized solar cells (DSSCs). A study explored the effect of methoxyl groups on anthocyanin dyes, demonstrating their potential to enhance electron transfer and photo-energy conversion in DSSCs. The research showed that methoxy-modified dyes could achieve efficiencies up to 2.01%, indicating a promising direction for the development of more efficient solar cells (Prima et al., 2018).

Medicinal Chemistry and Drug Development

In medicinal chemistry, the methoxy group is often employed to modify pharmacological properties. For example, the study of F 15845, a sodium current blocker, demonstrated that methoxyphenylthio modification could reduce ischemic Na+ accumulation, offering cardioprotective properties after myocardial infarction. This research suggests that methoxy group modification can be critical in developing new therapeutic agents with enhanced efficacy and safety profiles (Vié et al., 2009).

Environmental and Health Impact Studies

Research into the environmental and health impacts of methoxychlor, an insecticide, has shown that exposure can lead to transgenerational effects. This study demonstrates the profound and lasting impact that methoxy-modified compounds can have on reproductive health across generations, urging a reevaluation of environmental health threats and the chemicals we are exposed to daily (Schmidt, 2013).

Safety and Hazards

The safety information for 3-Methoxypicolinonitrile includes several hazard statements: H302, H315, H319, H332, and H335. Precautionary statements include P280, P305+P351+P338, and P310. The compound is labeled with the GHS07 pictogram and the signal word "Warning".

Synthesis routes and methods I

Procedure details

3-Methoxypyridine-1-oxide (25.2g, 209 mmol) was dissolved in acetonitrile (260 mL). Trimethylsilycyanide (66.35g, 669 mmol) and triethylamine (45.13g, 446 mmol) were added and the reaction mixture heated at reflux for overnight. The cooled solution was concentrated in vacuo to give a brown solid which was partitioned between CH2Cl2 and 3M Na2CO3. The organic layer was separated, washed with brine, dried (MgSO4), filtered and concentrated in vacuo. The residue was purified by silica gel chomatography using 1:1 EtOAc/hexanes as eluent. Compound 762B was isolated (17.63g, 63%) as a light yellow solid. HPLC: 96.2% at 1,37 min(YMC S5 ODS column) eluting with 10–90% aqueous methanol containing 0.2% phosphoric acid over a 4 min gradient monitoring at 220 nm. MS (ES): m/z 134.88 [M+H]+.

Synthesis routes and methods II

Procedure details

A solution of 2-bromo-3-methoxy-pyridine from Example 13a in DMSO is treated with NaCN at 120° C. for 18 h. The reaction mixture is evaporated, the residue is taken into ethyl acetate, washed with 5% Na2CO3 (aqueous), dried over MgSO4 and evaporated to give 3-methoxy-pyridine-2-carbonitrile.